Cas no 548446-32-8 (2-Propen-1-one, 3-[5-(4-methoxy-2-nitrophenyl)-2-furanyl]-1-phenyl-)

• Product Name: 2-Propen-1-one, 3-[5-(4-methoxy-2-nitrophenyl)-2-furanyl]-1-phenyl-
• CAS No: 548446-32-8
• MF: C₂₀H₁₅NO₅
• MW: 349.336805582047
• CID: 353544
• PubChem ID: 71364463
• Update Time: 2025-04-19

2-Propen-1-one, 3-[5-(4-methoxy-2-nitrophenyl)-2-furanyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[5-(4-methoxy-2-nitrophenyl)-2-furanyl]-1-phenyl-
• 3-[5-(4-methoxy-2-nitrophenyl)furan-2-yl]-1-phenylprop-2-en-1-one
• DTXSID40787929
• 548446-32-8

• Inchi： 1S/C20H15NO5/c1-25-16-7-10-17(18(13-16)21(23)24)20-12-9-15(26-20)8-11-19(22)14-5-3-2-4-6-14/h2-13H,1H3
• InChI Key： QFVBZEOTYBPGPQ-UHFFFAOYSA-N
• SMILES： O1C(C=CC(C2C=CC=CC=2)=O)=CC=C1C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 349.09505
• Monoisotopic Mass: 349.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 82.58